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Compound of Interest

Compound Name: 3-Cyanobenzamide

Cat. No.: B1293667

An In-depth Technical Guide to the Safety, Handling, and MSDS of 3-Cyanobenzamide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for 3-Cyanobenzamide. The information is intended to guide
laboratory personnel in the safe use and management of this compound.

Chemical Identification and Physical Properties

3-Cyanobenzamide is a versatile intermediate used in the synthesis of pharmaceuticals and
other organic compounds.[1] Its physical and chemical properties are summarized below.
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Property Value Reference

CAS Number 3441-01-8 --INVALID-LINK--
Molecular Formula CsHeN20 --INVALID-LINK--
Molecular Weight 146.15 g/mol --INVALID-LINK--
Appearance Off-white solid --INVALID-LINK--
Melting Point 222 °C --INVALID-LINK--
Boiling Point 327.7+£25.0 °C (Predicted) --INVALID-LINK--
SMILES ElZCC(ZCC(ZCl)C(ZO)N)C# --INVALID-LINK--

INChl=1S/C8H6N20/c9-5-6-2-
InChl 1-3-7(4-6)8(10)11/h1-4H, --INVALID-LINK--

(H2,10,11)

Hazard Identification and GHS Classification

3-Cyanobenzamide is classified as a hazardous substance. The GHS classifications are
summarized below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation

Signal Word: Warning

Hazard Pictograms:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1293667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

e GHSO07: Exclamation Mark

Toxicological Data

The toxicity of 3-Cyanobenzamide is primarily associated with its aromatic nitrile structure.

The acute toxicity of nitriles is often linked to the metabolic release of cyanide.[2][3][4]

Endpoint

Species

Route

Result

Classification

Acute Oral
Toxicity

Rat

Oral

No specific LD50
value is available
from a dedicated

study. However,

based on GHS

classification, it is

considered
harmful if

swallowed.

Harmful if

swallowed

Skin Irritation

Rabbit

Dermal

Studies on
similar
compounds
show potential
for mild to
moderate

irritation.

Causes skin

irritation

Eye Irritation

Rabbit

Ocular

Studies on
similar

compounds

suggest it can be

minimally to
moderately
irritating to the

eyes.

Causes serious

eye irritation

Handling and Storage
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Handling:

e Use in a well-ventilated area, preferably under a chemical fume hood.
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

e Avoid contact with skin, eyes, and clothing.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

» Wash hands thoroughly after handling.
Storage:

» Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) )
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Check for and remove
any contact lenses. Seek immediate medical

attention.

Do NOT induce vomiting unless directed to do
so by medical personnel. Never give anything

Ingestion by mouth to an unconscious person. Loosen
tight clothing such as a collar, tie, belt, or

waistband. Seek immediate medical attention.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions,
including carbon monoxide, carbon dioxide, and nitrogen oxides.

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.

Experimental Protocols

The following are summaries of standard OECD guidelines for toxicological testing relevant to

3-Cyanobenzamide.
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Acute Oral Toxicity - OECD 423 (Acute Toxic Class Method)

This method is used to estimate the acute oral toxicity of a substance. It involves a stepwise

procedure with the use of a limited number of animals.

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.
Housing and Fasting: Animals are caged individually and fasted overnight before dosing.

Dose Administration: The test substance is administered in a single dose by gavage. The
starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body
weight).

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14
days.

Procedure: The dosing of subsequent animals is dependent on the outcome of the previously
dosed animal. The procedure is stopped when a stopping criterion is met, which allows for
the classification of the substance into a GHS category.

Acute Dermal Irritation/Corrosion - OECD 404

This guideline describes a procedure for the assessment of skin irritation and corrosion.[5][6]

Animal Selection: Healthy, young adult albino rabbits are used.
Preparation: The fur on the dorsal area of the trunk is clipped 24 hours before the test.

Application: A 0.5 g amount of the solid test substance is applied to a small area (approx. 6
cm?) of skin and covered with a gauze patch.

Exposure: The patch is left in place for 4 hours.

Observation: After patch removal, the skin is examined for erythema and edema at 1, 24, 48,
and 72 hours. The observations can continue for up to 14 days to assess the reversibility of
the effects.[7]

Scoring: The degree of skin reaction is rated according to a numerical scoring system.
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Acute Eye Irritation/Corrosion - OECD 405
This guideline details the procedure for assessing eye irritation and corrosion.[8][9]
e Animal Selection: Healthy, adult albino rabbits with no pre-existing eye defects are used.

o Application: A single dose of 0.1 g of the solid test substance is instilled into the conjunctival
sac of one eye of the rabbit. The other eye serves as a control.[9]

o Observation: The eyes are examined for ocular lesions (cornea, iris, and conjunctivae) at 1,
24, 48, and 72 hours after application. The observation period may be extended up to 21
days to evaluate the reversibility of effects.[8][9]

e Scoring: Ocular reactions are scored according to a standardized system.

Visualizations

The following diagrams illustrate key logical workflows and a potential metabolic pathway for 3-
Cyanobenzamide.

Exposure Assessment Emergency Response
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Click to download full resolution via product page

Caption: First Aid Response Workflow for 3-Cyanobenzamide Exposure.
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Caption: Postulated Metabolic Pathway and Toxic Action of 3-Cyanobenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Cyanobenzamide safety, handling, and MSDS
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293667#3-cyanobenzamide-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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